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Compound of Interest

(3-Bromopropoxy)-tert-
Compound Name:
butyldimethylsilane

Cat. No.: B048924

For researchers, scientists, and professionals in drug development, precise communication and
identification of chemical compounds are paramount. This technical guide provides an in-depth
overview of the alternative names and essential physicochemical properties of (3-
Bromopropoxy)-tert-butyldimethylsilane, a versatile reagent in organic synthesis.

Nomenclature and Synonyms

(3-Bromopropoxy)-tert-butyldimethylsilane is known by a variety of names in chemical
literature and commercial catalogs. Understanding these synonyms is crucial for efficient
literature searches and procurement.

The systematic International Union of Pure and Applied Chemistry (IUPAC) name for this
compound is (3-bromopropoxy)(tert-butyl)dimethylsilane.[1]

This compound is also widely identified by its CAS (Chemical Abstracts Service) Registry
Number, which is 89031-84-5.[1][2][3][41[5][6]1[71[8]

A comprehensive list of its common synonyms includes:
o 1-((tert-Butyldimethylsilyl)oxy)-3-bromopropane[3][4]

o 1-Bromo-3-(tert-butyldimethylsiloxy)propane[3][4]
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» 1-Bromo-3-[(tert-butyldimethylsilanyl)oxy]propane[3][4]
» 1-Bromo-3-[(tert-butyldimethylsilyl)oxy]propane[3][4]

o 3-((tert-Butyldimethylsilyl)oxy)-1-bromopropane[3][4]
 3-(tert-Butyldimethylsilyloxy)propyl bromide[1][4]

o 3-Bromopropyl tert-butyl(dimethyl)silyl ether[1]

« tert-Butyl(3-bromopropoxy)dimethylsilane[1][4]

Silane, (3-bromopropoxy)(1,1-dimethylethyl)dimethyl-[1][4]

Physicochemical Data

A summary of the key quantitative properties of (3-Bromopropoxy)-tert-butyldimethylsilane
is presented in the table below for easy reference and comparison.

Property Value

Molecular Formula C9H21BrOSi

Molecular Weight 253.25 g/mol [1][3][6][8]

CAS Number 89031-84-5[1][2][3][4][516][71[8]

Boiling Point 182 °C (lit.)[6]

Density 1.093 g/mL at 25 °C (lit.)[6]

Refractive Index n20/D 1.451 (lit.)

Flash Point 85 °C (185 °F) - closed cup

INChl Key QGMROEZDWJTIDW-UHFFFAOYSA-N[1]
SMILES CC(C)(C)--INVALID-LINK--(C)OCCCBI[3]

Experimental Protocols
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While this guide focuses on the nomenclature and properties of (3-Bromopropoxy)-tert-
butyldimethylsilane, it is important to note its application as an alkylating agent in various
synthetic procedures. Detailed experimental protocols for its use can be found in peer-reviewed
literature. For instance, it is utilized in the synthesis of:

o N-[2-[N-[3-(tert-butyldimethylsilyloxy)propyl]-N-ethylamino]ethyl]phthalimide[6][ 7]
o O-(3-tert-butyldimethylsilyloxypropyl)-N-(tert-butoxycarbonyl)-L-tyrosine methyl ester[6][7]
« tert-butyldimethyl-[3-(3-methyl-2-nitrophenoxy)propoxy]silane[6][7]

Researchers should consult the specific publications for detailed methodologies, including
reaction conditions, purification techniques, and analytical data.

Logical Relationships in Chemical Identification

The accurate identification of a chemical compound relies on a hierarchical and interconnected
set of identifiers. The following diagram illustrates the relationship between the various names
and identifiers for (3-Bromopropoxy)-tert-butyldimethylsilane.
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Caption: Interconnectivity of chemical nomenclature and identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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